Ethyl 2-amino-4-(3-chloro-2-thienyl)-1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(3-chlorothiophen-2-yl)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrole-3-carboxylate
• InChI: InChI=1S/C17H12Cl2F3N3O2S/c1-2-27-16(26)12-9(13-10(18)3-4-28-13)7-25(14(12)23)15-11(19)5-8(6-24-15)17(20,21)22/h3-7H,2,23H2,1H3
• InChI Key: QZTYTLUXDYNCNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=C1C2=C(C=CS2)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl)N
• Molecular Formula: C17H12Cl2F3N3O2S
• Molecular Weight: 450.3 g/mol

Description

Ethyl 2-amino-4-(3-chloro-2-thienyl)-1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C17H12Cl2F3N3O2S and its molecular weight is 450.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions of Thieno[2,3-b]Pyridine Derivatives

Research on Ethyl 2-amino-4-(3-chloro-2-thienyl)-1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-1H-pyrrole-3-carboxylate has led to the development of fluorine-containing heterocycles, which are significant in pharmaceutical and agrochemical industries due to their unique properties. A study by Abdel-rahman, Bakhite, and Al-Taifi (2005) elaborates on the synthesis and reactions of new thieno[2,3-b]pyridine derivatives bearing a trifluoromethyl group. These derivatives were prepared through reactions involving ethyl [3-cyano-6-(2-thienyl)-4-trifluoromethylpyridin-2-ylthio]acetate and further chemical treatments to yield various compounds, showcasing the versatility and potential applications of such chemicals in the development of new pharmacological agents and agrochemicals (Abdel-rahman, Bakhite, & Al-Taifi, 2005).

Synthesis of Pyrazole Derivatives

Another avenue of research involves the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, a key intermediate for producing chlorantraniliprole, a new insecticide. The study by Ji Ya-fei (2009) details the preparation of this compound from 2,3-dichloropyridine by nucleophilic substitution with aqueous hydrazine, followed by cyclization with diethyl maleate. This research highlights the synthesis process's efficiency and the potential industrial application due to its simplicity and low cost (Ji Ya-fei, 2009).